Cas no 2171725-99-6 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid
• CAS No: 2171725-99-6
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6073614
• PubChem ID: 165516968
• Update Time: 2025-06-08

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid
• 2171725-99-6
• EN300-1502565
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]acetic acid

• Inchi： 1S/C24H26N2O5/c1-3-9-21(23(29)26(4-2)14-22(27)28)25-24(30)31-15-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h3,5-8,10-13,20-21H,1,4,9,14-15H2,2H3,(H,25,30)(H,27,28)
• InChI Key： QQQPUFVFZCRKHQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC)=O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid

Introduction to 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid (CAS No. 2171725-99-6)

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid, identified by its CAS number 2171725-99-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex structure, which includes an amide linkage, an N-terminal ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex biomolecules, particularly in the development of novel therapeutic agents.

The structure of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid is notable for its potential applications in medicinal chemistry. The fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis as a protective group for the amino group, ensuring selective reactivity during synthetic steps. This feature is particularly valuable in the construction of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability or susceptibility to enzymatic degradation.

The pent-4-enamidoacetic acid moiety introduces a rigid backbone that can be further modified to enhance binding affinity or to introduce specific pharmacophores. This structural motif has been explored in the design of protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders. The amide bond within this moiety also provides a site for hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that derivatives of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid can interact with target proteins through multiple non-covalent interactions, including hydrogen bonds, hydrophobic interactions, and π-stacking. These interactions are crucial for achieving high selectivity and efficacy in drug design.

In the context of drug discovery, the synthesis of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoacetic acid has been optimized to facilitate its use as a building block for more complex molecules. The compound can be readily modified through various chemical transformations, such as deprotection reactions to remove the Fmoc group or selective functionalization at other reactive sites. These modifications allow chemists to explore a wide range of structural variations, enabling the identification of lead compounds with improved pharmacological properties.

The versatility of CAS No. 2171725-99-6 extends beyond its role as a synthetic intermediate. It has been employed in the development of novel probes for biochemical studies, where its unique structural features allow researchers to investigate enzyme mechanisms and protein-protein interactions with high fidelity. For instance, fluorescently labeled derivatives of this compound have been used to visualize protein dynamics in living cells, providing insights into cellular processes that are otherwise difficult to study.

One particularly exciting application lies in the field of targeted therapy, where 2-N-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pent-4-enamidoacetic acid derivatives have been explored as potential inhibitors of cancer-associated enzymes. Preclinical studies have demonstrated that certain analogs exhibit potent activity against kinases and other enzymes overexpressed in tumor cells. The ability to fine-tune the structure of these compounds allows for the development of drugs that are highly specific to their targets while minimizing off-target effects.

The growing interest in CAS No. 2171725-99-6 is also driven by its potential as a scaffold for developing next-generation biologics. Advances in biocatalysis and enzyme engineering have made it possible to incorporate non-natural amino acids into proteins, leading to enhanced stability and bioactivity. The use of 2-N-Ethyl-(Fmoc-amino)pentenoamic acid derivatives as building blocks has opened new avenues for creating biologics with improved pharmacokinetic profiles.

In conclusion, 2-N-Ethyl-(Fmoc-amino)pentenoamic acid (CAS No. 2171725 - 99 - 6) represents a significant advancement in pharmaceutical chemistry and drug discovery. Its complex structure and versatile reactivity make it an invaluable tool for synthesizing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new ways to leverage this compound's unique properties, it is likely to play an increasingly important role in the development of next-generation medicines.